4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
Overview
Description
“4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine” is also known as spinacine . It is an alpha-amino acid with the molecular formula C7H9N3O2 . It has a molecular weight of 167.17 g/mol .
Synthesis Analysis
New derivatives of spinacine have been synthesized via the Pictet-Spengler reaction on Nim-substituted histidines . These derivatives include amide, ester, 5-alkyl and acyl, and regiospecific Nim-alkyl and aralkyl derivatives .Molecular Structure Analysis
The IUPAC name for this compound is 4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine . The InChI is InChI=1S/C7H9N3O2/c11-7(12)5-1-4-6(2-8-5)10-3-9-4/h3,5,8H,1-2H2,(H,9,10)(H,11,12) .Chemical Reactions Analysis
The biological evaluation of spinacine derivatives indicates that the ABTS radical-scavenging activity of the obtained compounds depends on the substituents in positions 2, 5, and 6 of the imidazotetrahydropyridine scaffold .Physical And Chemical Properties Analysis
Spinacine has a molecular weight of 167.17 g/mol . It has a Hydrogen Bond Donor Count of 3 and a Hydrogen Bond Acceptor Count of 2 .Scientific Research Applications
Specific Scientific Field
Summary of the Application
The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance . They are known to play a crucial role in numerous disease conditions .
Methods of Application or Experimental Procedures
The most popular approaches involve both condensation–dehydration reactions of pyridine-2,3-diamine or pyridine-3,4-diamine with carboxylic acids (or their equivalents) and condensation with aldehydes under oxidative conditions .
Results or Outcomes
The discovery of their first bioactivity as GABA A receptor positive allosteric modulators divulged their medicinal potential . Proton pump inhibitors, aromatase inhibitors, and NSAIDs were also found in this chemical group . Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .
Inhibitors of Porphyromonas gingivalis Glutaminyl Cyclase
Specific Scientific Field
Summary of the Application
Tetrahydroimidazo[4,5-c]pyridine-based inhibitors of Porphyromonas gingivalis Glutaminyl Cyclase have been developed . These inhibitors are being studied for their potential in treating periodontitis, a severe oral disease .
Methods of Application or Experimental Procedures
The discovery and structure–activity relationship of a novel class of P. gingivalis QC inhibitors according to a tetrahydroimidazo[4,5-c]pyridine scaffold were reported . Some compounds exhibited activity in the lower nanomolar range and thus were further characterized with regard to their selectivity and toxicity .
Results or Outcomes
The inhibitors were found to be effective against P. gingivalis, a keystone pathogen of periodontitis . This could potentially lead to the development of novel antiinfective compounds .
I hope this information is helpful. If you need more detailed information, I would recommend referring to the original research articles .
properties
IUPAC Name |
4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-2-7-3-6-5(1)8-4-9-6/h4,7H,1-3H2,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URMVFILWXLQJIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1N=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30988529 | |
Record name | 4,5,6,7-Tetrahydro-3H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30988529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine | |
CAS RN |
6882-74-2 | |
Record name | Spinaceamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006882742 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,5,6,7-Tetrahydro-3H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30988529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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